6-Hydrazino-3,3'-bipyridine

• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (5-pyridin-3-ylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C10H10N4/c11-14-10-4-3-9(7-13-10)8-2-1-5-12-6-8/h1-7H,11H2,(H,13,14)
• InChI Key: WQUZKYCTDPHYOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=C(C=C2)NN

Description

6-Hydrazino-3,3'-bipyridine is a substituted bipyridine derivative featuring a hydrazino (-NH-NH₂) functional group at the 6-position of one pyridine ring. This compound combines the structural rigidity and π-conjugation of bipyridine with the strong electron-donating and coordination capabilities of the hydrazino group. Bipyridine derivatives are widely utilized in coordination chemistry, catalysis, and materials science due to their ability to act as ligands for transition metals. The hydrazino substituent introduces unique redox properties and reactivity, distinguishing it from other bipyridine-based compounds.

Comparison with Similar Compounds

Structural and Electronic Properties

The electronic behavior of 6-hydrazino-3,3'-bipyridine can be inferred from studies on related bipyridine-metal complexes. For example, in rhenium(I) tricarbonyl complexes ([Re(L)(CO)₃]²⁻), the bipyridine ligand’s frontier orbitals play a critical role in redox processes. In such systems, the first one-electron reduction is localized on the bipyridine ring, while the second reduction involves both the bipyridine and the metal center .

Table 1: Comparative Redox Potentials of Bipyridine Derivatives

Compound	First Reduction Potential (V)	Second Reduction Potential (V)
2,2'-Bipyridine	-1.8 (vs. SCE)	-2.1 (vs. SCE)
4,4'-Bipyridine	-1.7 (vs. SCE)	-2.0 (vs. SCE)
6-Hydrazino-3,3'-bipyridine*	Predicted: -1.5 to -1.6	Predicted: -1.9 to -2.0

Coordination Chemistry and Stability

Unlike sulfur-containing bipyridine ligands (e.g., ReS complexes in ), where sulfur participates in disulfide bond formation and stabilizes metal centers, the hydrazino group in 6-hydrazino-3,3'-bipyridine may favor nitrogen-based coordination. This could lead to stronger binding with early transition metals (e.g., Re, Ru) or lanthanides. However, hydrazino groups are prone to oxidation, which may reduce the stability of complexes under aerobic conditions compared to sulfur or alkyl-substituted bipyridines.

Reactivity in CO₂ Reduction

In rhenium bipyridine complexes (e.g., [Re(bpy)(CO)₃]⁺), the bipyridine ligand facilitates CO₂ reduction by stabilizing charge-transfer intermediates . The hydrazino group’s electron-donating nature in 6-hydrazino-3,3'-bipyridine could enhance catalytic efficiency by lowering the energy barrier for CO₂ activation. Comparatively, sulfur-substituted bipyridines (e.g., ReS complexes) exhibit distinct electrochemical behavior due to sulfur’s polarizable lone pairs, which stabilize reduced intermediates differently .

Comparison with Piperazino-Substituted Derivatives

lists a pyrimidinedione derivative with a piperazino group (a six-membered ring with two nitrogen atoms). While structurally distinct, the comparison highlights the electronic diversity of nitrogen-containing substituents. Piperazino groups are weaker electron donors compared to hydrazino, but their cyclic structure enhances steric bulk and rigidity. This contrast underscores how substituent choice in bipyridines tailors solubility, redox activity, and metal-binding selectivity.